Cas no 58381-05-8 (5-Fluoro-2-methoxypyridin-4-amine)

• Product Name: 5-Fluoro-2-methoxypyridin-4-amine
• CAS No: 58381-05-8
• MF: C₆H₇FN₂O
• MW: 142.130984544754
• MDL: MFCD16606165
• CID: 836071
• PubChem ID: 21853059
• Update Time: 2025-10-12

5-Fluoro-2-methoxypyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-methoxypyridin-4-amine
• 4-PYRIDINAMINE, 5-FLUORO-2-METHOXY-
• 5-Fluoro-2-methoxy-4-pyridinamine
• 4-Amino-5-fluoro-2-methoxypyridin
• 4-Pyridinamine,5-fluoro-2-methoxy
• 5-fluoro-2-methoxy-pyridin-4-ylamine
• QC-1163
• 4-Pyridinamine,5-fluoro-2-methoxy-
• 8645AB
• 5-fluoro-2-methoxy-pyridin-4-amine
• AB70895
• AB0095040
• 4-AMINO-5-FLUORO-2-METHOXYPYRIDINE
• 381F058
• C75734
• AKOS006361587
• MFCD16606165
• SCHEMBL6645270
• 58381-05-8
• DTXSID20618782
• AC-25190
• DS-16968
• DB-296062
• SY105796
• CS-0005587

• MDL： MFCD16606165
• Inchi： 1S/C6H7FN2O/c1-10-6-2-5(8)4(7)3-9-6/h2-3H,1H3,(H2,8,9)
• InChI Key： XDKPXRURANQQLJ-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1N)OC

Computed Properties

• Exact Mass: 142.05400
• Monoisotopic Mass: 142.05424101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1
• XLogP3: 0.6

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.256
• Melting Point: No data available
• Boiling Point: 255.3±35.0 °C at 760 mmHg
• Flash Point: 108.2±25.9 °C
• PSA: 48.14000
• LogP: 1.39270
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

5-Fluoro-2-methoxypyridin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 5-Fluoro-2-methoxypyridin-4-amine

5-Fluoro-2-methoxypyridin-4-amine: A Versatile Compound in Pharmaceutical Research

5-Fluoro-2-methoxypyridin-4-amine (CAS No. 58381-05-8) is a versatile compound that has garnered significant attention in the pharmaceutical and chemical industries due to its unique chemical structure and potential applications. This compound, also known as 5-fluoro-N-methoxy-pyridin-4-amine, is a derivative of pyridine, a six-membered heterocyclic aromatic compound. The presence of a fluoro and methoxy group on the pyridine ring imparts specific chemical and biological properties that make it an attractive candidate for various research and development activities.

The chemical structure of 5-Fluoro-2-methoxypyridin-4-amine is characterized by a pyridine ring with a fluorine atom at the 5-position and a methoxy group at the 2-position. These substituents significantly influence the compound's reactivity, solubility, and biological activity. The fluorine atom, in particular, is known for its ability to modulate the electronic properties of the molecule, enhancing its binding affinity to specific biological targets. The methoxy group, on the other hand, contributes to the compound's lipophilicity and stability.

In recent years, 5-Fluoro-2-methoxypyridin-4-amine has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its role as an intermediate in the synthesis of novel pharmaceuticals. For instance, it has been used as a building block in the development of drugs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The compound's ability to form stable derivatives through various chemical reactions makes it a valuable starting material for medicinal chemists.

A notable example of the application of 5-Fluoro-2-methoxypyridin-4-amine is in the synthesis of selective serotonin reuptake inhibitors (SSRIs). SSRIs are a class of antidepressants that work by increasing the levels of serotonin in the brain. Research has shown that derivatives of 5-Fluoro-2-methoxypyridin-4-amine can be effectively used to synthesize potent and selective SSRIs with improved pharmacological profiles. This has led to the development of new therapeutic agents with enhanced efficacy and reduced side effects.

Beyond its use in drug synthesis, 5-Fluoro-2-methoxypyridin-4-amine has also been explored for its potential as a bioactive molecule in its own right. Studies have demonstrated that this compound exhibits significant biological activity against various targets, including enzymes, receptors, and ion channels. For example, it has been shown to inhibit specific kinases involved in cancer cell proliferation and metastasis. This makes it a promising lead compound for the development of targeted cancer therapies.

In addition to its pharmaceutical applications, 5-Fluoro-2-methoxypyridin-4-amine has found use in other areas of chemical research. Its unique electronic properties make it an attractive candidate for use in materials science, particularly in the development of functional materials with enhanced electronic and optical properties. For instance, it has been incorporated into polymers and other materials to improve their performance in various applications, such as sensors and electronic devices.

The synthesis of 5-Fluoro-2-methoxypyridin-4-amine can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-chloro-5-fluoropyridine with methanol in the presence of a base. This reaction proceeds via nucleophilic substitution to form the desired product. Another approach involves the use of transition metal-catalyzed cross-coupling reactions, which offer high yields and selectivity under mild conditions.

The safety profile of 5-Fluoro-2-methoxypyridin-4-amine is an important consideration for both research and industrial applications. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid exposure to skin or inhalation. It is recommended that users follow standard laboratory safety protocols and wear appropriate personal protective equipment (PPE) when working with this compound.

In conclusion, 5-fluoro-N-methoxy-pyridin-4-amines, identified by CAS No. 58381-05-8, represent a class of compounds with significant potential in pharmaceutical research and development. Their unique chemical structure and versatile reactivity make them valuable intermediates in drug synthesis and promising candidates for novel therapeutic agents. Ongoing research continues to uncover new applications for these compounds, further solidifying their importance in the field of medicinal chemistry.